Cas no 108419-32-5 (Acetic acid,C7-9-branched alkyl esters, C8-rich)
108419-32-5 structure
Product Name:Acetic acid,C7-9-branched alkyl esters, C8-rich
CAS No:108419-32-5
MF:C10H20O2
MW:172.264603614807
CID:220134
PubChem ID:22833465
Update Time:2025-04-19
Acetic acid,C7-9-branched alkyl esters, C8-rich Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,C7-9-branched alkyl esters, C8-rich
- 3,4-dimethylhexyl acetate
- OXOOCTYLACETATE
- ACETIC ACID, ALKYL (C7 TO C9) ESTERS MIX TURE
- Essigsure, C7-C9-verzweigte Alkylester, C8-reich
- C7-9-alkyl acetates, branched, octyl acetate-rich
- 108419-32-5
- SCHEMBL15437822
- Alkyl (C=7~9)-branched acetate, (C=8)-rich
- aceticacid,c7-9-branchedalkylesters,c8-rich
-
- Inchi: 1S/C10H20O2/c1-5-8(2)9(3)6-7-12-10(4)11/h8-9H,5-7H2,1-4H3
- InChI Key: NCOFDUNMKGIVBQ-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CCC(C)C(C)CC
Computed Properties
- Exact Mass: 185.11800
- Monoisotopic Mass: 172.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.1
Experimental Properties
- Density: 0.875 g/mL at 25 °C(lit.)
- Melting Point: -65.75°C (estimate)
- Boiling Point: 186 °C(lit.)
- Flash Point: 77 °C
- Refractive Index: n20/D 1.42(lit.)
- PSA: 57.20000
- LogP: 1.05600
Acetic acid,C7-9-branched alkyl esters, C8-rich Security Information
- RTECS:AF5900000
- Storage Condition:Warehouse ventilation and low temperature drying
- Safety Term:Slightly toxic by ingestion. Experimental reproductive effects. Combustible liquid. When heated to decomposition it emits acrid smoke and irritating vapors.
Acetic acid,C7-9-branched alkyl esters, C8-rich Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
108419-32-5 (Acetic acid,C7-9-branched alkyl esters, C8-rich) Related Products
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